Cas no 132594-09-3 (3,7-Dihydroxy-3',4',5'-trimethoxyflavone)

• Product Name: 3,7-Dihydroxy-3',4',5'-trimethoxyflavone
• CAS No: 132594-09-3
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 1230614
• PubChem ID: 6250403
• Update Time: 2025-10-30

3,7-Dihydroxy-3',4',5'-trimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,7-Dihydroxy-2-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one
• Neu-Methylenblau n
• 3,7-Dihydroxy-2-(3,4,5-trimethoxy-phenyl)-chromen-4-on
• CI 52030
• New methylene Blue N, pure
• 3,7-Bis-aethylamino-2,8-dimethyl-phenothiazinylium, Chlorid
• CI NO 52030
• 3,7-Dihydroxy-3',4',5'-trimethoxy flavone
• 3,7-DH-3',4',5'-TMOF
• New Methylene Blue N (Basic Blue 24)
• Robinetin trimethyl ether
• NEW METHYLENE BLUE
• 3,7-dihydroxy-2-(3,4,5-trimethoxy-phenyl)-chromen-4-one
• 3,7-bis-ethylamino-2,8-dimethyl-phenothiazinylium, chloride
• NEW METHYLENE BLUE, N BRECHER
• METHYLENE BLUE N
• 3,7-bis(ethylamino)-2,8-dimethylphenothiazin-5-ium chloride
• New methylene Blue N solution
• 3,7-bis-ethylamino-2,8-dimethyl-phenothiaziny
• 3,7-Dihydroxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one
• 3,7-DIHYDROXY-3',4',5'-TRIMETHOXYFLAVONE
• CHEMBL1801020
• DTXSID401347275
• CHEBI:181467
• SCHEMBL4649883
• 3,7,3',4',5'-Pentahydroxyflavone; NSC 407331; NSC 656274; Norkanugin
• KBio2_004810
• NS00116362
• KBio1_001698
• KBio2_002242
• Spectrum4_001273
• KBio2_007378
• KBioSS_002243
• KBioGR_001886
• SpecPlus_000658
• 132594-09-3
• DivK1c_006754
• 3,7-dihydroxy-3',4',5'-trimethoxyflavone, AldrichCPR
• 3,7-dihydroxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• Spectrum_001762
• Spectrum5_001682
• Q63397964
• 3,7-Dihydroxy-3',4',5'-trimethoxyflavone

• Inchi： 1S/C18H16O7/c1-22-13-6-9(7-14(23-2)18(13)24-3)17-16(21)15(20)11-5-4-10(19)8-12(11)25-17/h4-8,19,21H,1-3H3
• InChI Key： NJNGYVOYOVPWBB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(=C1C1C=C(C(=C(C=1)OC)OC)OC)O)=O)O

Computed Properties

• Exact Mass: 344.08958
• Monoisotopic Mass: 344.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-211 ºC
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 94.45

3,7-Dihydroxy-3',4',5'-trimethoxyflavone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 3,7-Dihydroxy-3',4',5'-trimethoxyflavone

Introduction to 3,7-Dihydroxy-3',4',5'-trimethoxyflavone (CAS No. 132594-09-3)

3,7-Dihydroxy-3',4',5'-trimethoxyflavone (CAS No. 132594-09-3) is a naturally occurring flavonoid that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This compound belongs to the class of flavonoids, which are a group of polyphenolic compounds found in various plants and known for their antioxidant, anti-inflammatory, and anticancer properties.

The molecular structure of 3,7-Dihydroxy-3',4',5'-trimethoxyflavone consists of a flavone backbone with specific hydroxyl and methoxy substitutions. The presence of these functional groups contributes to its unique pharmacological profile and biological activities. Recent research has focused on elucidating the mechanisms by which this compound exerts its effects and exploring its potential therapeutic applications.

Antioxidant Activity: One of the most well-documented properties of 3,7-Dihydroxy-3',4',5'-trimethoxyflavone is its potent antioxidant activity. Studies have shown that this compound can effectively scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disease, neurodegenerative disorders, and cancer.

Anti-inflammatory Effects: In addition to its antioxidant properties, 3,7-Dihydroxy-3',4',5'-trimethoxyflavone has been found to possess significant anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of inflammatory markers like COX-2 and iNOS. These findings suggest that the compound may be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

Cancer Chemoprevention: The potential of 3,7-Dihydroxy-3',4',5'-trimethoxyflavone in cancer chemoprevention has also been extensively studied. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, inhibit cell proliferation, and disrupt tumor angiogenesis. Mechanistically, these effects are attributed to its ability to modulate key signaling pathways such as PI3K/Akt, MAPK, and NF-κB. These findings have led to increased interest in evaluating this compound as a potential anticancer agent in clinical settings.

Cognitive Function Enhancement: Emerging evidence suggests that 3,7-Dihydroxy-3',4',5'-trimethoxyflavone may also have neuroprotective properties and could potentially enhance cognitive function. Animal studies have shown that it can improve memory retention and cognitive performance by reducing oxidative stress and inflammation in the brain. Additionally, it has been found to promote neurogenesis and enhance synaptic plasticity, which are crucial for learning and memory processes.

Mechanisms of Action: The multifaceted biological activities of 3,7-Dihydroxy-3',4',5'-trimethoxyflavone are attributed to its ability to interact with various cellular targets and signaling pathways. For instance, its antioxidant effects are primarily mediated through the scavenging of reactive oxygen species (ROS) and the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Its anti-inflammatory actions involve the inhibition of nuclear factor kappa B (NF-κB) activation and the downregulation of pro-inflammatory cytokines.

Clinical Applications: While much of the research on 3,7-Dihydroxy-3',4',5'-trimethoxyflavone has been conducted in preclinical models, there is growing interest in translating these findings into clinical applications. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions such as chronic inflammation, cancer, and cognitive decline. Preliminary results from these trials are promising and suggest that this compound may offer significant therapeutic benefits.

Safety Profile: The safety profile of 3,7-Dihydroxy-3',4',5'-trimethoxyflavone is an important consideration for its potential use as a therapeutic agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully characterize its safety profile in humans.

FUTURE DIRECTIONS: Future research on 3,7-Dihydroxy-3',4',5'-trimethoxyflavone will likely focus on optimizing its pharmacological properties through structural modifications or formulation strategies to enhance its bioavailability and therapeutic efficacy. Additionally, identifying novel targets and mechanisms by which this compound exerts its effects will be crucial for developing more effective treatments for various diseases.

In conclusion, 3,7-Dihydroxy-3',4',5'-trimethoxyflavone (CAS No. 132594-09-3) is a promising natural compound with a wide range of biological activities including antioxidant, anti-inflammatory, anticancer, and neuroprotective effects. Its potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmacology.